Cas no 1822662-46-3 (Pyrano[3,2-b]pyran-3(2H)-one, hexahydro-)

• Product Name: Pyrano[3,2-b]pyran-3(2H)-one, hexahydro-
• CAS No: 1822662-46-3
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD24737770
• CID: 5211214
• PubChem ID: 85635202
• Update Time: 2025-06-07

Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,2-b]pyran-3(2H)-one, hexahydro-

• MDL： MFCD24737770
• Inchi： 1S/C8H12O3/c9-6-4-8-7(11-5-6)2-1-3-10-8/h7-8H,1-5H2
• InChI Key： ITCHLWYUFOXGGE-UHFFFAOYSA-N
• SMILES： C12CCCOC1CC(=O)CO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Pyrano[3,2-b]pyran-3(2H)-one, hexahydro-

Comprehensive Analysis of Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- (CAS No. 1822662-46-3)

The compound Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- (CAS No. 1822662-46-3) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This hexahydro-pyrano[3,2-b]pyran-3(2H)-one derivative belongs to a class of bicyclic compounds that feature two fused pyran rings, making it a subject of interest for researchers in organic chemistry, pharmaceuticals, and materials science.

One of the most intriguing aspects of Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- is its structural complexity, which offers multiple sites for chemical modification. This characteristic makes it a valuable scaffold for the development of novel bioactive compounds. Recent studies have explored its potential as a precursor in the synthesis of flavoring agents and fragrance ingredients, aligning with the growing consumer demand for natural and sustainable products in the cosmetics and food industries.

In the context of green chemistry, researchers are particularly interested in the sustainable synthesis of hexahydro-pyrano[3,2-b]pyran derivatives. The push for environmentally friendly processes has led to innovative catalytic methods that reduce waste and energy consumption. For instance, the use of biocatalysts and microwave-assisted synthesis has shown promise in optimizing the production of this compound, addressing the industry's shift toward greener alternatives.

The pharmacological potential of Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- is another area of active research. Preliminary studies suggest that its structural framework could be leveraged to design molecules with anti-inflammatory or antioxidant properties. This aligns with the rising global focus on natural therapeutics and the search for novel compounds to address oxidative stress-related conditions, a topic frequently searched in academic and medical databases.

From a materials science perspective, the hexahydro-pyrano[3,2-b]pyran core has been investigated for its potential in polymer chemistry. Its rigid bicyclic structure could contribute to the development of high-performance biodegradable polymers, a hot topic in the era of plastic pollution awareness. Researchers are exploring its incorporation into bio-based materials as part of the circular economy initiative, which resonates with current environmental concerns.

The analytical characterization of Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- (CAS No. 1822662-46-3) typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming its purity and structural integrity, especially when the compound is intended for high-value applications. The increasing accessibility of these analytical tools has facilitated more rigorous quality control in the production of such specialized chemicals.

In the flavor and fragrance industry, the hexahydro-pyrano[3,2-b]pyran-3(2H)-one structure is valued for its potential to contribute woody, earthy, or sweet olfactory notes. This has sparked interest in its use as a synthetic aroma chemical, particularly as consumers show growing preference for complex and long-lasting scents in personal care products. The compound's stability under various pH conditions makes it attractive for formulation chemists.

Looking ahead, the future research directions for Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- may focus on expanding its utility in asymmetric synthesis and chiral chemistry. The development of enantioselective routes to access optically active derivatives could open new possibilities in pharmaceutical applications, where chirality often determines biological activity. This aligns with the pharmaceutical industry's ongoing quest for more selective and potent drug candidates.

The commercial availability of Pyrano[3,2-b]pyran-3(2H)-one, hexahydro- (CAS No. 1822662-46-3) remains limited, reflecting both its specialized nature and the challenges associated with its synthesis. However, as synthetic methodologies improve and demand grows from various industries, we may see increased production and broader applications for this intriguing molecular scaffold in the coming years.